Cas no 951887-31-3 (2-Methyl-3-(6-methyl-2-pyridyl)-1-propene)

• Product Name: 2-Methyl-3-(6-methyl-2-pyridyl)-1-propene
• CAS No: 951887-31-3
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD09801377
• CID: 4722206
• PubChem ID: 24722185
• Update Time: 2025-06-13

2-Methyl-3-(6-methyl-2-pyridyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-3-(6-METHYL-2-PYRIDYL)-1-PROPENE
• FCH870561
• 2-METHYL-6-(2-METHYLPROP-2-EN-1-YL)PYRIDINE
• 2-Methyl-3-(6-methyl-2-pyridyl)-1-propene

• MDL： MFCD09801377
• Inchi： 1S/C10H13N/c1-8(2)7-10-6-4-5-9(3)11-10/h4-6H,1,7H2,2-3H3
• InChI Key： LIVKREKIXVVISP-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=CC=1CC(=C)C

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-Methyl-3-(6-methyl-2-pyridyl)-1-propene

Comprehensive Overview of 2-Methyl-3-(6-methyl-2-pyridyl)-1-propene (CAS No. 951887-31-3)

2-Methyl-3-(6-methyl-2-pyridyl)-1-propene, with the CAS number 951887-31-3, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to in scientific literature by its systematic IUPAC name, belongs to the class of pyridine derivatives, which are known for their versatility in pharmaceutical and agrochemical research. The presence of both a methyl group and a pyridyl moiety in its structure makes it a valuable intermediate in synthetic chemistry.

In the context of current research trends, 2-Methyl-3-(6-methyl-2-pyridyl)-1-propene is frequently discussed in relation to drug discovery and material science. Researchers are particularly interested in its potential role as a building block for more complex molecules, especially those targeting neurological disorders and inflammatory diseases. The compound's structural features allow for facile modifications, making it a preferred choice for medicinal chemists exploring new therapeutic avenues.

From an industrial perspective, CAS 951887-31-3 is often highlighted in discussions about green chemistry and sustainable synthesis. With increasing global emphasis on environmentally friendly processes, this compound's potential for catalytic transformations and atom-efficient reactions aligns well with modern chemical manufacturing standards. Its low toxicity profile, as reported in preliminary studies, further enhances its appeal for large-scale applications.

The analytical characterization of 2-Methyl-3-(6-methyl-2-pyridyl)-1-propene typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's high purity and structural integrity, which are critical for research and industrial use. Recent advancements in computational chemistry have also enabled more precise predictions of its physicochemical properties and reactivity patterns.

In the realm of intellectual property, 951887-31-3 has been referenced in several patent applications, particularly those related to heterocyclic chemistry and specialty materials. This underscores its commercial value and the growing interest from pharmaceutical companies and research institutions. The compound's synthetic accessibility from readily available starting materials further contributes to its popularity among chemists.

Looking ahead, the future of 2-Methyl-3-(6-methyl-2-pyridyl)-1-propene appears promising, with ongoing investigations into its potential as a ligand in catalysis and as a key intermediate in the synthesis of biologically active molecules. As the scientific community continues to explore its applications, this compound is likely to remain a subject of intense study and innovation in the coming years.